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Compound of Interest

Compound Name:
2-Bromo-4-methoxyphenylacetic

acid

Cat. No.: B1276812 Get Quote

Essential Safety and Handling Guide for 2-Bromo-4-
methoxyphenylacetic Acid
This guide provides comprehensive safety, handling, and disposal protocols for researchers,

scientists, and drug development professionals working with 2-Bromo-4-
methoxyphenylacetic acid (CAS No. 66916-99-2). Adherence to these procedures is critical

for ensuring personal safety and regulatory compliance in the laboratory.

Chemical and Physical Properties

Property Value

Molecular Formula C₉H₉BrO₃

Molecular Weight 245.07 g/mol [1][2]

Appearance Cream-colored powder or solid[2][3]

Melting Point 127-131 °C[1][2]

Purity ≥ 97%[1][3]
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2-Bromo-4-methoxyphenylacetic acid is classified as a hazardous substance. It is toxic if

swallowed, causes skin and eye irritation, and may cause respiratory irritation.[1][4][5]

Therefore, the use of appropriate personal protective equipment (PPE) is mandatory.

Body Part Required PPE
Specifications and Best
Practices

Eyes/Face

Safety glasses with side-

shields or chemical safety

goggles.

Must conform to OSHA 29

CFR 1910.133 or European

Standard EN166.[4][6]

Hands Chemical-resistant gloves.

Nitrile rubber gloves are

recommended. Inspect gloves

for any signs of degradation or

puncture before use.[7][8]

Respiratory
Dust mask type N95 (US) or

equivalent.

Use a NIOSH/MSHA or

European Standard EN 149

approved respirator if

ventilation is inadequate or if

dust is generated.[1][4][6]

Body Long-sleeved laboratory coat.

Wear appropriate protective

clothing to prevent skin

exposure.[7][9]

Operational Plan: Step-by-Step Handling Procedure
A systematic approach to handling 2-Bromo-4-methoxyphenylacetic acid is essential to

minimize exposure and prevent accidents.

1. Preparation and Engineering Controls:

Ensure a certified chemical fume hood is operational.

Verify that a safety shower and eyewash station are accessible and in good working order.[7]

Designate a specific area within the fume hood for handling the compound to contain

potential contamination.
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Assemble all necessary equipment and reagents before introducing the chemical.

Have a spill cleanup kit readily available.

2. Handling the Compound:

Always handle 2-Bromo-4-methoxyphenylacetic acid within a chemical fume hood to

ensure adequate ventilation.[7][10]

Avoid the formation and inhalation of dust.[4][6]

Wear all prescribed personal protective equipment (PPE).

When transferring the solid, use a spatula or other appropriate tools to minimize dust

generation.

Keep the container tightly closed when not in use.[4][10]

3. Post-Handling Procedures:

Decontaminate all work surfaces that may have come into contact with the chemical.

Carefully remove PPE, avoiding contact with the outer surfaces. Gloves should be removed

last.

Wash hands thoroughly with soap and water after handling.[4][10]

Do not eat, drink, or smoke in the laboratory area.[7]

Emergency Procedures
In Case of Exposure:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, including

under the eyelids. Seek medical attention.[4]

Skin Contact: Wash off immediately with plenty of soap and water for at least 15 minutes. If

skin irritation persists, seek medical advice.[4][6]
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Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing,

give artificial respiration. Get medical attention if symptoms occur.[4]

Ingestion: Clean mouth with water and drink plenty of water afterward. Do NOT induce

vomiting. Call a physician or poison control center immediately.[4][6]

Spill Response:

Evacuate the area and ensure adequate ventilation.

Wear appropriate PPE, including respiratory protection.

Prevent further leakage or spillage if it is safe to do so.

Sweep up the spilled solid and place it into a suitable, labeled container for disposal. Avoid

generating dust.[4][6]

Disposal Plan
Proper disposal of 2-Bromo-4-methoxyphenylacetic acid and its containers is crucial to

prevent environmental contamination and comply with regulations.

Waste Collection: Collect waste material in a designated, labeled, and tightly sealed

container.[8]

Waste Classification: Chemical waste generators must determine if a discarded chemical is

classified as hazardous waste and consult local, regional, and national regulations for

complete and accurate classification.[6]

Disposal Route: Dispose of the contents and container at an approved waste disposal plant.

[4][10] Do not empty into drains.[6]
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1. Preparation

2. Handling (in Fume Hood)

3. Post-Handling & Cleanup

4. Waste Disposal

Verify Fume Hood, Eyewash & Safety Shower

Don Personal Protective Equipment (PPE)

Prepare Spill Kit

Weigh and Transfer Chemical

Perform Experimental Work

Decontaminate Work Surfaces

Segregate and Label Waste

Remove PPE Correctly Store Waste in Designated Area

Wash Hands Thoroughly Arrange for Professional Disposal

Click to download full resolution via product page

Caption: Workflow for the safe handling of 2-Bromo-4-methoxyphenylacetic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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